Cas no 42056-95-1 (2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxobutyramide)

• Product Name: 2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxobutyramide
• CAS No: 42056-95-1
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 927720
• PubChem ID: 135545296
• Update Time: 2025-05-20

2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxobutyramide Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxobutyramide
• 2-hydroxyimino-3-oxo-butyric acid o-anisidide
• 2-HYDROXYIMINO-N-(2-METHOXY-PHENYL)-3-OXO-BUTYRAMIDE
• AKOS027379355
• EINECS 255-638-4
• (2Z)-2-(N-hydroxyimino)-N-(2-methoxyphenyl)-3-oxobutanamide
• (E)-3-hydroxy-N-(2-methoxyphenyl)-2-nitrosobut-2-enamide
• Butanamide, 2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxo-
• 42056-95-1
• YTEQNNGQRXIVGT-JXMROGBWSA-N

• Inchi： 1S/C11H12N2O4/c1-7(14)10(13-16)11(15)12-8-5-3-4-6-9(8)17-2/h3-6,14H,1-2H3,(H,12,15)/b10-7+
• InChI Key： YTEQNNGQRXIVGT-JXMROGBWSA-N
• SMILES： O(C)C1C=CC=CC=1NC(/C(=C(/C)\O)/N=O)=O

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxobutyramide

Compound CAS No. 42056-95-1: 2-(Hydroxyimino)-N-(2-Methoxyphenyl)-3-Oxobutyramide

The compound with CAS No. 42056-95-1, commonly referred to as 2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxobutyramide, is a specialized organic compound that has garnered attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a hydroxyimino group, a methoxyphenyl substituent, and an oxobutyramide moiety. These structural features contribute to its versatile chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the hydroxyimino group as a key functional element in this compound, playing a significant role in its reactivity and selectivity. The methoxyphenyl substituent further enhances the compound's stability and solubility, making it suitable for various chemical reactions and biological assays. Additionally, the oxobutyramide moiety imparts additional functionality, enabling this compound to participate in diverse chemical transformations.

One of the most promising applications of 2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxobutyramide lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, including those with anti-inflammatory and antioxidant properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant activity against inflammatory pathways, suggesting its utility in developing novel therapeutic agents.

Moreover, the compound's structure has been leveraged in the development of advanced materials. Its ability to form stable amide bonds makes it a valuable component in polymer synthesis. A recent breakthrough reported in *Macromolecules* highlighted the use of this compound as a building block for high-performance polymers with enhanced mechanical properties and thermal stability.

In terms of synthesis, 2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxobutyramide can be prepared through a variety of methods, including condensation reactions and amidation processes. The choice of synthetic pathway depends on the desired scale of production and the specific requirements of downstream applications. Optimization studies have shown that microwave-assisted synthesis can significantly reduce reaction times while maintaining product purity.

The compound's chemical stability is another critical factor contributing to its utility. Studies have demonstrated that it exhibits excellent resistance to hydrolysis under physiological conditions, making it an ideal candidate for drug delivery systems. Furthermore, its compatibility with various solvents and reagents facilitates its use in multi-step synthesis protocols.

From an environmental perspective, the synthesis and application of 2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxobutyramide align with green chemistry principles. Researchers have developed catalytic systems that minimize waste generation and energy consumption during its production. These advancements underscore the compound's potential as an eco-friendly alternative in both industrial and academic settings.

In conclusion, CAS No. 42056-95-1, or 2-(hydroxyimino)-N-(2-methoxyphenyl)-3-oxobutyramide, represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future developments within pharmaceuticals, materials science, and beyond.